Cas no 552331-49-4 (Tert-butyl 5-bromo-3-methyl-1h-indazole-1-carboxylate)

Tert-butyl 5-bromo-3-methyl-1H-indazole-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The compound features a bromo-substituted indazole core, which facilitates further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and enables selective deprotection under mild acidic conditions, offering synthetic flexibility. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry, including the development of bioactive molecules. The presence of both bromine and methyl substituents provides regioselective control for derivatization, making it a valuable building block for heterocyclic synthesis.
Tert-butyl 5-bromo-3-methyl-1h-indazole-1-carboxylate structure
552331-49-4 structure
Product Name:Tert-butyl 5-bromo-3-methyl-1h-indazole-1-carboxylate
CAS No:552331-49-4
MF:C13H15BrN2O2
MW:311.174402475357
MDL:MFCD12913740
CID:1595416
PubChem ID:53408115
Update Time:2025-06-06

Tert-butyl 5-bromo-3-methyl-1h-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 5-bromo-3-methyl-1h-indazole-1-carboxylate
    • ANW-74477
    • AG-C-78547
    • tert-butyl 5-bromo-3-methyl-1H-indazolecarboxylate
    • RP09293
    • 3-Methyl-5-bromoimidazopyridine
    • AK-50630
    • 5-bromo-3-methyl-imidazo[1,2-a]pyridine
    • 5-bromo-3-methyl-indazole-1-carboxylic acid tert-butyl ester
    • 5-Brom-3-methyl-imidazopyridin
    • 1-BOC-3-methyl-5-bromo-indazole
    • CTK6C3646
    • 5-bromo-3-methylindazole-1-carboxylic acid tert-butyl ester
    • 3-methyl-5-bromo-indazole-1-carboxylic acid tert-butyl ester
    • AM803950
    • N-Boc-3-methyl-5-bromoindazole
    • N-BOC-5-BROMO INDAZOLE
    • tert-Butyl 5-bromo-1H-indazole-1-carboxylate
    • 3-Methyl-5-bromoimidazo<1,2-a>pyridine
    • 5-Brom-3-methyl-imidazo<1.2-a>pyridin
    • 1-BOC-5-BROMO-INDAZOLE
    • LPOXPRHHNYSYCQ-UHFFFAOYSA-N
    • SCHEMBL931118
    • tert-butyl5-bromo-3-methyl-1H-indazole-1-carboxylate
    • 552331-49-4
    • 1-BOC-3-Methyl-5-Bromoindazole
    • SB37635
    • MFCD12913740
    • AKOS024261157
    • CS-0085370
    • DB-071962
    • AS-42978
    • EN300-7393143
    • A850093
    • 1-Boc-5-Bromo-3-methyl-indazole
    • tert-butyl 5-bromo-3-methylindazole-1-carboxylate
    • 2-Methyl-2-propanyl 5-bromo-3-methyl-1H-indazole-1-carboxylate
    • MDL: MFCD12913740
    • Inchi: 1S/C13H15BrN2O2/c1-8-10-7-9(14)5-6-11(10)16(15-8)12(17)18-13(2,3)4/h5-7H,1-4H3
    • InChI Key: LPOXPRHHNYSYCQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(C)=NN2C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 296.01600
  • Monoisotopic Mass: 310.03169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12000
  • LogP: 3.58200

Tert-butyl 5-bromo-3-methyl-1h-indazole-1-carboxylate Security Information

  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T

Tert-butyl 5-bromo-3-methyl-1h-indazole-1-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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